Cas no 6295-21-2 (3-Chlorophthalide)

• Product Name: 3-Chlorophthalide
• CAS No: 6295-21-2
• MF: C₈H₅ClO₂
• MW: 168.57710146904
• MDL: MFCD00011556
• CID: 46595
• PubChem ID: 95469
• Update Time: 2025-04-18

3-Chlorophthalide Chemical and Physical Properties

Names and Identifiers

• 3-Chlorophthalide
• 3-chloro-3H-2-benzofuran-1-one
• 3-chloro-1(3H)-isobenzofuranone
• 3-chloro-1,3-dihydro-1-isobenzofuranone
• 3-chloro-2-benzofuran-1(3h)-one
• 3-chloroisobenzofuran-1-one
• 3-phthalidyl chloride
• chlorophthalide
• Phthalide,3-chloro- (6CI)
• NSC 11815
• 6295-21-2
• GHZPDRVHYHFILK-UHFFFAOYSA-N
• AM90225
• EINECS 228-562-4
• 3-chloro-1,3-dihydro-2-benzofuran-1-one
• CS-0204969
• 3-chloroisobenzofuran-1(3H)-one
• AS-15544
• FT-0696014
• MFCD00011556
• NSC-11815
• 1(3H)-Isobenzofuranone, 3-chloro-
• SCHEMBL1071165
• AKOS004907549
• DTXSID501316508
• A834117
• NS00045119
• InChI=1/C8H5ClO2/c9-7-5-3-1-2-4-6(5)8(10)11-7/h1-4,7
• NSC11815
• D86720

• MDL： MFCD00011556
• Inchi： 1S/C8H5ClO2/c9-7-5-3-1-2-4-6(5)8(10)11-7/h1-4,7H
• InChI Key： GHZPDRVHYHFILK-UHFFFAOYSA-N
• SMILES： ClC1C2C=CC=CC=2C(=O)O1

Computed Properties

• Exact Mass: 167.99800
• Monoisotopic Mass: 167.998
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• Density: 1.4
• Melting Point: 61-64°C
• Boiling Point: 302.6°C at 760 mmHg
• Flash Point: 161.2°C
• Refractive Index: 1.59
• PSA: 26.30000
• LogP: 2.09440

3-Chlorophthalide Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store long-term at 2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofuranones